Cas no 2097861-60-2 (1-(2-{3-[(4,6-dimethylpyrimidin-2-yl)oxy]piperidin-1-yl}-2-oxoethyl)pyrrolidine-2,5-dione)

• Product Name: 1-(2-{3-[(4,6-dimethylpyrimidin-2-yl)oxy]piperidin-1-yl}-2-oxoethyl)pyrrolidine-2,5-dione
• CAS No: 2097861-60-2
• MF: C₁₇H₂₂N₄O₄
• MW: 346.380983829498
• CID: 5337141
• Update Time: 2025-07-09

1-(2-{3-[(4,6-dimethylpyrimidin-2-yl)oxy]piperidin-1-yl}-2-oxoethyl)pyrrolidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 1-(2-(3-((4,6-dimethylpyrimidin-2-yl)oxy)piperidin-1-yl)-2-oxoethyl)pyrrolidine-2,5-dione
• 1-[2-[3-(4,6-dimethylpyrimidin-2-yl)oxypiperidin-1-yl]-2-oxoethyl]pyrrolidine-2,5-dione
• 1-(2-{3-[(4,6-dimethylpyrimidin-2-yl)oxy]piperidin-1-yl}-2-oxoethyl)pyrrolidine-2,5-dione

• Inchi： 1S/C17H22N4O4/c1-11-8-12(2)19-17(18-11)25-13-4-3-7-20(9-13)16(24)10-21-14(22)5-6-15(21)23/h8,13H,3-7,9-10H2,1-2H3
• InChI Key： MBYCXCRXFOSFDE-UHFFFAOYSA-N
• SMILES： O(C1N=C(C)C=C(C)N=1)C1CN(C(CN2C(CCC2=O)=O)=O)CCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 515
• XLogP3: 0.3
• Topological Polar Surface Area: 92.7

Additional information on 1-(2-{3-[(4,6-dimethylpyrimidin-2-yl)oxy]piperidin-1-yl}-2-oxoethyl)pyrrolidine-2,5-dione

Research Brief on 1-(2-{3-[(4,6-dimethylpyrimidin-2-yl)oxy]piperidin-1-yl}-2-oxoethyl)pyrrolidine-2,5-dione (CAS: 2097861-60-2)

The compound 1-(2-{3-[(4,6-dimethylpyrimidin-2-yl)oxy]piperidin-1-yl}-2-oxoethyl)pyrrolidine-2,5-dione (CAS: 2097861-60-2) has recently emerged as a subject of significant interest in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of enzymatic activity and receptor binding. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential clinical applications.

One of the key areas of research has been the compound's role as a potential inhibitor of specific enzymes involved in inflammatory pathways. Preliminary in vitro studies have demonstrated its ability to selectively target and inhibit certain kinases, which are critical in the regulation of cellular signaling pathways. This inhibitory activity suggests that the compound could be developed as a therapeutic agent for inflammatory diseases, such as rheumatoid arthritis and chronic obstructive pulmonary disease (COPD).

In addition to its anti-inflammatory potential, recent investigations have explored the compound's efficacy in oncology. Researchers have identified its ability to induce apoptosis in certain cancer cell lines, particularly those resistant to conventional chemotherapy. The mechanism of action appears to involve the disruption of mitochondrial function and the activation of caspase-dependent pathways. These findings have sparked interest in further preclinical studies to evaluate its safety and efficacy in animal models.

The synthesis of 1-(2-{3-[(4,6-dimethylpyrimidin-2-yl)oxy]piperidin-1-yl}-2-oxoethyl)pyrrolidine-2,5-dione has also been a focal point of recent research. Advances in synthetic chemistry have enabled the development of more efficient and scalable routes for its production. These improvements are critical for ensuring the compound's availability for further pharmacological testing and potential commercialization. Researchers have also investigated the stability and pharmacokinetic properties of the compound, which are essential for its development as a viable drug candidate.

Despite these promising findings, challenges remain in the development of this compound. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. Additionally, the compound's exact molecular targets and mechanisms of action require further elucidation to fully understand its therapeutic potential. Collaborative efforts between academic institutions and pharmaceutical companies are expected to play a crucial role in advancing this research.

In conclusion, 1-(2-{3-[(4,6-dimethylpyrimidin-2-yl)oxy]piperidin-1-yl}-2-oxoethyl)pyrrolidine-2,5-dione (CAS: 2097861-60-2) represents a promising candidate for further development in the fields of inflammation and oncology. Its unique structural and pharmacological properties make it a valuable subject of ongoing research. Future studies will likely focus on optimizing its therapeutic profile and advancing it through the drug development pipeline.